Cas no 2166992-67-0 (5-(prop-2-yn-1-yl)-4lambda6-thia-5-azaspiro2.5octane-4,4-dione)

• Product Name: 5-(prop-2-yn-1-yl)-4lambda6-thia-5-azaspiro2.5octane-4,4-dione
• CAS No: 2166992-67-0
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6428007
• PubChem ID: 132372761
• Update Time: 2025-07-16

5-(prop-2-yn-1-yl)-4lambda6-thia-5-azaspiro2.5octane-4,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-yn-1-yl)-4lambda6-thia-5-azaspiro2.5octane-4,4-dione
• 5-(prop-2-yn-1-yl)-4lambda6-thia-5-azaspiro[2.5]octane-4,4-dione
• 4-Thia-5-azaspiro[2.5]octane, 5-(2-propyn-1-yl)-, 4,4-dioxide
• E?-thia-5-azaspiro[2.5]octane-4,4-dione
• EN300-1666448
• Z2985324252
• AKOS034114281
• 5-Prop-2-ynyl-4lambda6-thia-5-azaspiro[2.5]octane 4,4-dioxide
• 5-(prop-2-yn-1-yl)-4
• 2166992-67-0

• Inchi： 1S/C9H13NO2S/c1-2-7-10-8-3-4-9(5-6-9)13(10,11)12/h1H,3-8H2
• InChI Key： UKRHPDIKQRTXMP-UHFFFAOYSA-N
• SMILES： C1C2(CCCN(CC#C)S2(=O)=O)C1

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 324.1±44.0 °C(Predicted)
• pka: -6.53±0.20(Predicted)

Additional information on 5-(prop-2-yn-1-yl)-4lambda6-thia-5-azaspiro2.5octane-4,4-dione

Introduction to 5-(prop-2-yn-1-yl)-4λ6-thia-5-azaspiro2.5octane-4,4-dione (CAS No. 2166992-67-0)

5-(prop-2-yn-1-yl)-4λ6-thia-5-azaspiro2.5octane-4,4-dione is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic and heterocyclic framework. This compound, identified by the chemical abstracts service number CAS No. 2166992-67-0, represents a fascinating intersection of organic synthesis and pharmacological innovation. The presence of a propargyl group, a sulfur-containing thia bridge, and an azaspiro structure imparts distinctive electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The spirocyclic core of 5-(prop-2-yn-1-yl)-4λ6-thia-5-azaspiro2.5octane-4,4-dione introduces a rigid framework that can influence molecular recognition processes, while the azasilene unit (denoted by λ6) adds an additional layer of complexity in terms of reactivity and binding interactions. These structural features have prompted researchers to investigate its potential applications in the development of novel therapeutic agents. Recent studies have highlighted the compound's utility as a scaffold for designing molecules with enhanced binding affinity to biological targets.

In the realm of medicinal chemistry, the synthesis and functionalization of spirocyclic compounds remain a challenging yet rewarding area of research. The introduction of sulfur and nitrogen heteroatoms into such systems can modulate physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design. 5-(prop-2-yn-1-yl)-4λ6-thia-5-azaspiro2.5octane-4,4-dione exemplifies how structural complexity can be leveraged to develop molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. The propargyl group, for instance, can undergo various transformations, including metal-catalyzed coupling reactions, which are widely used in the synthesis of biaryl structures found in many pharmacologically active compounds. Additionally, the thia bridge and azaspiro moiety provide opportunities for further functionalization, enabling the creation of libraries of analogs with diverse pharmacological profiles.

Recent advances in computational chemistry have facilitated the rapid screening of such complex molecules for their potential biological activity. Virtual screening techniques combined with molecular docking studies have been employed to identify promising scaffolds like 5-(prop-2-yn-1-yl)-4λ6-thia-5-azaspiro2.5octane-4,4-dione as candidates for further experimental validation. These computational approaches have accelerated the drug discovery process by allowing researchers to predict binding affinities and interactions with target proteins or enzymes.

The compound's unique structural features also make it an attractive system for studying fundamental principles in molecular recognition. The spirocyclic core imposes conformational constraints that can influence how the molecule interacts with biological targets, while the presence of both sulfur and nitrogen heteroatoms allows for multiple sites of interaction. Such features are particularly relevant in the design of molecules targeting complex diseases where precise binding interactions are essential.

In conclusion, 5-(prop-2-yn-1-yl)-4λ6-thia-5azaspiro2.5octane 4 4 dione (CAS No. 2166992670) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of spirocyclic and heterocyclic elements offers opportunities for designing novel therapeutic agents with tailored biological activities. Ongoing research efforts are focused on exploring its synthetic versatility and evaluating its pharmacological properties through both experimental and computational methods.